Cas no 1503816-02-1 (1-tert-butyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-tert-butyl-1H-pyrazole-5-carboxylic acid
• CAS No: 1503816-02-1
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 4602740
• PubChem ID: 83387272
• Update Time: 2025-05-20

1-tert-butyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-1H-pyrazole-5-carboxylic acid
• 1-tert-butyl-1H-pyrazole-5-carboxylicacid
• DB-162751
• EN300-761628
• 1-(TERT-BUTYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID
• CS-0195818
• MFCD26680694
• AT14305
• AKOS023100527
• 2-TERT-BUTYLPYRAZOLE-3-CARBOXYLIC ACID
• 1503816-02-1

• Inchi： 1S/C8H12N2O2/c1-8(2,3)10-6(7(11)12)4-5-9-10/h4-5H,1-3H3,(H,11,12)
• InChI Key： RTXVZAHZRXZHJJ-UHFFFAOYSA-N
• SMILES： N1N(C(C)(C)C)C(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-tert-butyl-1H-pyrazole-5-carboxylic acid

Introduction to 1-tert-butyl-1H-pyrazole-5-carboxylic acid (CAS No. 1503816-02-1)

1-tert-butyl-1H-pyrazole-5-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1503816-02-1, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic organic molecule belongs to the pyrazole family, characterized by a six-membered aromatic ring containing two nitrogen atoms. The presence of a tert-butyl group at the 1-position and a carboxylic acid functional group at the 5-position imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The structural features of 1-tert-butyl-1H-pyrazole-5-carboxylic acid contribute to its versatility in medicinal chemistry. The tert-butyl group enhances lipophilicity and metabolic stability, while the carboxylic acid moiety allows for further functionalization via esterification, amidation, or other transformations. These attributes have positioned this compound as a key building block in the synthesis of biologically active molecules.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Research has demonstrated that pyrazole-based compounds exhibit properties such as anti-inflammatory, antimicrobial, anticancer, and anti-diabetic effects. The introduction of substituents like the tert-butyl group can modulate these activities, making 1-tert-butyl-1H-pyrazole-5-carboxylic acid a particularly promising candidate for further investigation.

One of the most compelling aspects of 1-tert-butyl-1H-pyrazole-5-carboxylic acid is its role in the development of novel therapeutic agents. For instance, studies have explored its potential as a precursor in the synthesis of kinase inhibitors, which are critical in targeting various cancers and inflammatory diseases. The stability provided by the tert-butyl group ensures that the compound remains intact under harsh reaction conditions, facilitating efficient synthetic pathways.

Moreover, the carboxylic acid functionality opens up avenues for covalent drug delivery systems. By conjugating this compound with polymers or nanoparticles, researchers can design targeted therapies that enhance bioavailability and reduce side effects. Such innovations are particularly relevant in oncology, where precise delivery of chemotherapeutic agents is paramount.

The pharmaceutical industry has also leveraged 1-tert-butyl-1H-pyrazole-5-carboxylic acid for scaffold hopping—a strategy that involves modifying existing molecular frameworks to discover new drug candidates with improved efficacy and safety profiles. Its structural flexibility allows chemists to introduce diverse substituents while maintaining core pharmacophoric elements essential for biological activity.

Recent advances in computational chemistry have further accelerated the exploration of 1-tert-butyl-1H-pyrazole-5-carboxylic acid. Molecular modeling techniques predict its interactions with biological targets, aiding in the rational design of derivatives with enhanced binding affinity. These computational approaches complement experimental efforts, streamlining the drug discovery process.

In conclusion, 1-tert-butyl-1H-pyrazole-5-carboxylic acid (CAS No. 1503816-02-1) represents a cornerstone in modern pharmaceutical research. Its unique structural features—particularly the tert-butyl group and the carboxylic acid moiety—endow it with remarkable synthetic utility and biological potential. As ongoing studies continue to uncover new applications, this compound is poised to play an increasingly vital role in the development of next-generation therapeutics.